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Compound of Interest

Compound Name: Z-Asp(OMe)-OH

Cat. No.: B3005506 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for Z-Asp(OMe)-OH, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans to ensure a safe laboratory

environment.

Chemical and Physical Properties
Property Value

Synonyms
N-Cbz-L-aspartic acid β-methyl ester, Z-L-

Aspartic acid 4-methyl ester[1]

CAS Number 3160-47-2[1]

Molecular Formula C13H15NO6[2]

Molecular Weight 281.26 g/mol

Appearance White to off-white powder

Melting Point 98 °C

Storage Temperature 2-8°C (35.6-46.4°F)
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Hazard Identification and Personal Protective
Equipment (PPE)
Z-Asp(OMe)-OH is classified as a combustible solid. It is harmful if swallowed or inhaled and

can cause serious eye damage. Therefore, strict adherence to PPE guidelines is mandatory.

PPE Category Recommended Equipment Specifications

Respiratory Protection Dust mask
NIOSH-approved N95 or

equivalent

Eye Protection Eyeshields / Goggles
Chemical safety goggles or a

face shield

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Body Protection Lab coat or gown Standard laboratory coat

Operational Plan for Handling Z-Asp(OMe)-OH
This step-by-step guide ensures the safe handling of Z-Asp(OMe)-OH during routine laboratory

procedures.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible.

Don all required PPE as specified in the table above.

Weighing and Transfer:

Handle Z-Asp(OMe)-OH as a powder in a well-ventilated area or fume hood to minimize

dust inhalation.
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Use a spatula or other appropriate tool to carefully transfer the powder. Avoid creating dust

clouds.

If weighing, do so in a tared container on a calibrated scale within the fume hood.

Dissolution:

Z-Asp(OMe)-OH is soluble in solvents such as Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

Add the solvent slowly to the powder to avoid splashing.

If necessary, gentle agitation or sonication can be used to aid dissolution.

Reaction Setup:

If used in a reaction, ensure the reaction vessel is securely clamped and equipped with

any necessary apparatus (e.g., condenser, dropping funnel).

Keep the container of Z-Asp(OMe)-OH tightly closed when not in use.

Disposal Plan
Proper disposal of Z-Asp(OMe)-OH and its containers is crucial to prevent environmental

contamination and ensure safety.

Waste Collection:

Collect all waste materials, including unused Z-Asp(OMe)-OH, contaminated

consumables (e.g., gloves, weighing paper), and empty containers, in a designated and

clearly labeled hazardous waste container.

Spill Management:

In case of a small spill, carefully sweep or scoop the solid material into a designated waste

container. Avoid generating dust.

Clean the spill area with an appropriate solvent and decontaminate the surface.
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For large spills, evacuate the area and follow your institution's emergency procedures.

Container Disposal:

Rinse empty containers with a suitable solvent three times.

Collect the rinsate as hazardous waste.

Deface the label on the empty container before disposing of it in accordance with

institutional guidelines.

Final Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

(EHS) office. Do not dispose of Z-Asp(OMe)-OH down the drain or in regular trash.

Experimental Workflow for Handling Z-Asp(OMe)-OH
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Safe Handling Workflow for Z-Asp(OMe)-OH
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Caption: A flowchart outlining the key stages for the safe handling of Z-Asp(OMe)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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